Cas no 871332-90-0 (3-(Benzylaminocarbonyl)-5-nitrophenylboronic acid)

• Product Name: 3-(Benzylaminocarbonyl)-5-nitrophenylboronic acid
• CAS No: 871332-90-0
• MF: C₁₄H₁₃BN₂O₅
• MW: 300.074423551559
• MDL: MFCD07783882
• CID: 719564
• PubChem ID: 44119836
• Update Time: 2025-04-19

3-(Benzylaminocarbonyl)-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Benzylcarbamoyl)-5-nitrophenyl)boronic acid
• 3-(Benzylcarbamoyl)-5-Nitrophenylboronic Acid
• 3-Benzylcarbamoyl-5-nitrobenzeneboronic acid
• [3-(benzylcarbamoyl)-5-nitrophenyl]boronic acid
• 3-(Benzylaminocarbonyl)-5-nitrobenzeneboronic acid
• 3-(Benzylaminocarbonyl)-5-nitrophenylboronic acid
• Boronic acid,B-[3-nitro-5-[[(phenylmethyl)amino]carbonyl]phenyl]-
• OR9420
• MFCD07783882
• 3-(Benzylcarbamoyl)-5-nitrophenylboronicacid
• 871332-90-0
• A842009
• 3-(Benzylcarbamoyl)-5-nitrobenzeneboronic acid
• AKOS015839365
• FT-0644993
• BS-24151
• [3-(benzylcarbamoyl)-5-nitro-phenyl]boronic acid
• CS-0176179
• (3-(Benzylcarbamoyl)-5-nitrophenyl)boronicacid
• WJB33290
• DTXSID40657436
• DB-021692

• MDL： MFCD07783882
• Inchi： 1S/C14H13BN2O5/c18-14(16-9-10-4-2-1-3-5-10)11-6-12(15(19)20)8-13(7-11)17(21)22/h1-8,19-20H,9H2,(H,16,18)
• InChI Key： XZIKQHJBSBUSGP-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(B(O)O)C=1)[N+](=O)[O-])NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.09200
• Monoisotopic Mass: 300.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 246-248
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.632
• PSA: 115.38000
• LogP: 1.11870
• Vapor Pressure: Not available

3-(Benzylaminocarbonyl)-5-nitrophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)